Cas no 30535-26-3 (5-Chloro-7-iodoquinoline)

• Product Name: 5-Chloro-7-iodoquinoline
• CAS No: 30535-26-3
• MF: C₉H₅ClIN
• MW: 289.500173330307
• MDL: MFCD28679265
• CID: 4777857
• Update Time: 2026-02-27

5-Chloro-7-iodoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-iodoquinoline
• Quinoline, 5-chloro-7-iodo-
• SB36490
• 5-Chloro-7-iodoquinoline

• MDL： MFCD28679265
• Inchi： 1S/C9H5ClIN/c10-8-4-6(11)5-9-7(8)2-1-3-12-9/h1-5H
• InChI Key： GNZYZIMBIPTULY-UHFFFAOYSA-N
• SMILES： IC1C=C(C2=CC=CN=C2C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-7-iodoquinoline

Recent Advances in the Study of 5-Chloro-7-iodoquinoline (CAS: 30535-26-3) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloro-7-iodoquinoline (CAS: 30535-26-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its quinoline backbone substituted with chlorine and iodine atoms, has been explored for its potential as a building block in drug discovery, particularly in the development of antimicrobial and anticancer agents. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for further investigation.

One of the key areas of research involving 5-Chloro-7-iodoquinoline is its antimicrobial activity. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to inhibit bacterial DNA gyrase, a critical enzyme for bacterial replication. These findings suggest that 5-Chloro-7-iodoquinoline could serve as a scaffold for the development of novel antibiotics.

In addition to its antimicrobial properties, 5-Chloro-7-iodoquinoline has shown promise in oncology research. A recent preprint article on *bioRxiv* reported its potential as an inhibitor of protein kinases involved in cancer cell proliferation. The study employed high-throughput screening and crystallography to identify the compound's binding affinity for specific kinase domains. Notably, 5-Chloro-7-iodoquinoline exhibited selective inhibition of kinases associated with glioblastoma, a particularly aggressive form of brain cancer. These results underscore its potential as a lead compound for targeted cancer therapies.

Beyond its direct biological applications, 5-Chloro-7-iodoquinoline has also been utilized as a versatile intermediate in organic synthesis. A 2022 publication in *Organic Letters* detailed its use in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of complex quinoline derivatives. This methodology has been adopted by several research groups to generate libraries of compounds for high-throughput screening, further expanding the compound's utility in drug discovery.

Despite these advancements, challenges remain in the optimization of 5-Chloro-7-iodoquinoline for clinical applications. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatizing the quinoline core to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 5-Chloro-7-iodoquinoline (CAS: 30535-26-3) represents a multifaceted tool in chemical biology and pharmaceutical research. Its demonstrated antimicrobial and anticancer activities, coupled with its synthetic versatility, position it as a valuable compound for future drug development efforts. Continued exploration of its mechanisms and applications will likely yield further insights into its potential therapeutic benefits.